Cas no 1805943-01-4 (6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine
• CAS No: 1805943-01-4
• MF: C₇H₃BrF₃IN₂O₃
• MW: 426.914003610611
• CID: 4814549
• Update Time: 2025-10-22

6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H3BrF3IN2O3/c8-2-3-1-4(17-7(9,10)11)5(12)6(13-3)14(15)16/h1H,2H2
• InChI Key： AAEXVBBBHYYULS-UHFFFAOYSA-N
• SMILES： IC1=C([N+](=O)[O-])N=C(CBr)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 289
• XLogP3: 3.4
• Topological Polar Surface Area: 67.9

Additional information on 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine

Comprehensive Overview of 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1805943-01-4)

The compound 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1805943-01-4) is a highly specialized heterocyclic molecule that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique structural features, including a pyridine core substituted with bromomethyl, iodo, nitro, and trifluoromethoxy groups, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its reactivity and stability under various conditions are critical.

One of the key reasons for the growing interest in 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine is its role in cross-coupling reactions, which are fundamental in modern organic synthesis. The presence of both bromomethyl and iodo substituents allows for selective functionalization, enabling the creation of diverse derivatives. This capability aligns with the current trend in green chemistry, where efficiency and atom economy are prioritized. Additionally, the trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, making this compound valuable in designing bioactive compounds.

In the context of user-searched topics, questions such as "What are the applications of halogenated pyridines?" or "How to synthesize nitro-substituted heterocycles?" are frequently encountered. This compound serves as a prime example to address these queries. Its synthesis typically involves halogenation and nitration steps, followed by the introduction of the trifluoromethoxy moiety. The process highlights the importance of regioselective control and protective group strategies, which are hot topics in organic chemistry forums and academic discussions.

Another area where 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine shines is in the development of advanced materials. The nitro and halogen groups can participate in photophysical and electrochemical processes, making the compound a candidate for organic electronics and sensor technologies. Researchers exploring "halogen bonding in materials science" or "nitroaromatics for optoelectronics" will find this compound highly relevant. Its potential to form supramolecular assemblies through halogen interactions is particularly noteworthy.

From a safety and handling perspective, while the compound is not classified as hazardous under standard regulations, proper laboratory practices should always be followed. This includes using appropriate personal protective equipment (PPE) and working in well-ventilated areas. The stability of the compound under various storage conditions is another frequently searched topic, and studies indicate that it should be kept in a cool, dry place away from light to prevent degradation.

In summary, 6-(Bromomethyl)-3-iodo-2-nitro-4-(trifluoromethoxy)pyridine (CAS No. 1805943-01-4) is a multifaceted compound with broad applications in medicinal chemistry, material science, and organic synthesis. Its unique combination of functional groups makes it a valuable tool for researchers tackling challenges in drug design, green chemistry, and advanced materials. As interest in halogenated heterocycles continues to rise, this compound is poised to remain a focal point in scientific exploration.